molecular formula C10H15Cl2FN2 B2971156 3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride CAS No. 1638968-09-8

3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride

Cat. No. B2971156
CAS RN: 1638968-09-8
M. Wt: 253.14
InChI Key: ZAUBDWUTBHSVQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride is a chemical compound with the molecular formula C10H15Cl2FN2 and a molecular weight of 253.14 . It is intended for research use only and not for diagnostic or therapeutic use .


Molecular Structure Analysis

The molecular structure of 3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride can be represented by the SMILES string: C1CNCCC1C2=CC(=CN=C2)F.Cl.Cl . This indicates that the molecule consists of a piperidine ring attached to a pyridine ring with a fluorine atom at the 3rd position .

Scientific Research Applications

Pharmaceutical Synthesis

This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its structure is pivotal in the production of derivatives that exhibit a wide range of biological activities. For instance, it’s used in the synthesis of N-substituted 6-Fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives , which have shown antibacterial activity .

Antimicrobial Research

The piperidine moiety, which is part of this compound’s structure, is known to contribute to antimicrobial properties. Research has indicated that modifications of the piperidine structure can lead to the development of new drugs with potential antimicrobial activity .

Anticancer Studies

Compounds with a piperidine nucleus, like 3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride , are being explored for their anticancer properties. Piperidine derivatives are utilized in various ways as anticancer agents, and their efficacy in this field is a subject of ongoing research .

Analgesic and Anti-inflammatory Applications

The piperidine derivatives are also investigated for their analgesic and anti-inflammatory effects. The structural features of these compounds play a significant role in their pharmacological activities, and they are considered in the design of new analgesic and anti-inflammatory drugs .

Neurological Disorder Treatments

Piperidine structures are found in drugs used for treating neurological disorders such as Alzheimer’s disease. They are part of selective inhibitors of enzymes like acetylcholinesterase (AChE), which are crucial in managing diseases related to cognitive decline .

Diabetes and Cardiovascular Research

Derivatives of piperidine and pyridine, like the compound , are being studied for their potential application in treating conditions involving elevated plasma blood glucose, such as diabetes and cardiovascular diseases. Their ability to reduce blood glucose levels is of particular interest in this research area .

Safety and Hazards

The safety information for 3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, eye protection, and face protection when handling this compound .

properties

IUPAC Name

3-fluoro-5-piperidin-4-ylpyridine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13FN2.2ClH/c11-10-5-9(6-13-7-10)8-1-3-12-4-2-8;;/h5-8,12H,1-4H2;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAUBDWUTBHSVQK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC1C2=CC(=CN=C2)F.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15Cl2FN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-5-(piperidin-4-yl)pyridine dihydrochloride

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